![molecular formula C18H16FNO3S2 B1654071 N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide CAS No. 2097932-01-7](/img/structure/B1654071.png)
N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide
Overview
Description
N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide, also known as BTF-1, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BTF-1 is a small molecule that has been synthesized using various methods and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide is not fully understood. However, it is believed that N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide exerts its effects by inhibiting the activity of certain enzymes, such as COX-2, and modulating various signaling pathways, such as the MAPK/ERK pathway. N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2 and reducing the production of inflammatory mediators. N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has also been shown to induce cell death in cancer cells by activating the caspase pathway. In addition, N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has been found to improve insulin sensitivity in diabetic mice.
Advantages and Limitations for Lab Experiments
N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized using various methods. N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has also been shown to have low toxicity, making it a promising candidate for further research. However, one of the limitations of N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide. One potential application of N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide is in the treatment of inflammatory diseases, such as arthritis and inflammatory bowel disease. N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has also been shown to have anti-cancer properties, and further research could explore its potential as a cancer treatment. In addition, N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has been found to improve insulin sensitivity in diabetic mice, and further research could explore its potential as a treatment for type 2 diabetes.
Scientific Research Applications
N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-diabetic properties. N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(2-fluorophenoxy)acetamide has also been shown to induce cell death in cancer cells and improve insulin sensitivity in diabetic mice.
properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FNO3S2/c19-12-4-1-2-5-14(12)23-11-18(22)20-10-13(21)15-7-8-17(25-15)16-6-3-9-24-16/h1-9,13,21H,10-11H2,(H,20,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMNYUVVODCTNLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NCC(C2=CC=C(S2)C3=CC=CS3)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FNO3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701142826 |
Source
|
| Record name | Acetamide, N-(2-[2,2′-bithiophen]-5-yl-2-hydroxyethyl)-2-(2-fluorophenoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701142826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2097932-01-7 |
Source
|
| Record name | Acetamide, N-(2-[2,2′-bithiophen]-5-yl-2-hydroxyethyl)-2-(2-fluorophenoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2097932-01-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetamide, N-(2-[2,2′-bithiophen]-5-yl-2-hydroxyethyl)-2-(2-fluorophenoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701142826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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